Cas no 2172194-94-2 (1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2172194-94-2
• MF: C₈H₁₀FNO₄S₂
• MW: 267.297703266144
• CID: 6385921
• PubChem ID: 165518121
• Update Time: 2025-05-26

1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride
• 2172194-94-2
• EN300-1451389

• Inchi： 1S/C8H10FNO4S2/c1-6(15(9,11)12)7-3-2-4-8(5-7)16(10,13)14/h2-6H,1H3,(H2,10,13,14)
• InChI Key： YZGRFUANBHKPJV-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=C(C=1)S(N)(=O)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 267.00352831g/mol
• Monoisotopic Mass: 267.00352831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111Ų

Additional information on 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride

Introduction to 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2172194-94-2)

1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2172194-94-2, belongs to a class of molecules that exhibit potential applications in drug discovery, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both a sulfamoyl group and a sulfonyl fluoride moiety makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride consists of a phenyl ring substituted with a sulfamoyl group at the 3-position, connected to an ethane backbone that terminates with a sulfonyl fluoride group. This arrangement imparts distinct reactivity, making it valuable for further functionalization in synthetic pathways. The sulfamoyl group is known for its ability to participate in hydrogen bonding, which is crucial for the design of molecules with enhanced binding affinity to biological targets. On the other hand, the sulfonyl fluoride moiety is recognized for its electrophilic nature, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are widely used in pharmaceuticals as they can act as inhibitors of enzymes and receptors, making them effective in treating various diseases. The compound 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride represents an advanced scaffold that could be modified to develop new sulfonamide-based drugs. Researchers have been exploring its potential as a precursor for synthesizing small-molecule inhibitors targeting diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride is its role in the development of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, and their overactivity or malfunction is associated with numerous pathological conditions. By designing molecules that selectively inhibit specific proteases, it is possible to develop treatments for diseases like Alzheimer's, HIV/AIDS, and certain types of cancer. The compound's structure provides a platform for creating derivatives with optimized protease inhibitory activity. For instance, modifications at the phenyl ring or the ethane backbone can fine-tune the electronic and steric properties of the molecule, enhancing its binding affinity to target proteases.

Recent studies have also highlighted the compound's utility in fragment-based drug discovery (FBDD). FBDD is an approach that involves identifying small molecular fragments capable of binding to biological targets and then linking these fragments together to create more potent drugs. The electrophilic sulfonyl fluoride group in 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride serves as an excellent handle for further derivatization through fragment linking strategies. This method has been successfully applied in the development of novel therapeutic agents, offering a complementary approach to traditional high-throughput screening methods.

The synthesis of 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of 3-aminophenylboronic acid or its derivatives, which are then coupled with appropriate electrophiles to introduce the sulfamoyl group. Subsequent reactions involving sulfonylation and fluorination steps yield the final product. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity during these transformations.

The chemical reactivity of 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride makes it a valuable tool for chemists exploring new synthetic methodologies. For example, the sulfonyl fluoride group can be hydrolyzed under mild conditions to form a sulfonylic acid, which can then be further functionalized into other sulfur-containing heterocycles. This versatility allows researchers to explore diverse chemical space when designing new drug candidates.

In conclusion, 1-(3-sulfamoylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2172194-94-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules, particularly sulfonamide-based drugs with applications in treating various diseases. The growing body of research on this compound underscores its importance as a building block for innovative drug discovery efforts.